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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the multifaceted applications of Cy5.5 azide in modern

biological research and drug development. Cy5.5 azide is a near-infrared (NIR) fluorescent

probe that has become an indispensable tool for the precise labeling and visualization of

biomolecules.[1][2] Its utility is primarily centered around its azide functional group, which

facilitates its covalent attachment to a wide array of molecules through the highly efficient and

bioorthogonal "click chemistry" reaction.[1][3][4] This guide provides a comprehensive overview

of its properties, detailed experimental protocols, and visual workflows to enable researchers to

effectively integrate this powerful reagent into their studies.

Core Properties and Spectral Characteristics
Cy5.5 azide is a bright and photostable cyanine dye that fluoresces in the near-infrared

spectrum.[1][3] This spectral region is particularly advantageous for biological imaging due to

reduced autofluorescence from endogenous molecules and deeper tissue penetration, making

it ideal for in vivo studies.[2][5] The dye's fluorescence is largely insensitive to pH variations

between pH 4 and 10.[1][3] It is spectrally similar to other popular dyes such as Alexa Fluor 680

and DyLight 680.[1][3]

There are two primary forms of Cy5.5 azide available: a non-sulfonated version and a

sulfonated, water-soluble version (often referred to as Sulfo-Cy5.5 azide). The non-sulfonated

form has low aqueous solubility and typically requires an organic co-solvent like DMSO for

labeling reactions.[6][7] In contrast, the sulfonated version exhibits high water solubility, which
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is beneficial for labeling delicate proteins that may be sensitive to organic solvents and helps to

minimize non-specific binding and aggregation in aqueous environments.[8][9]

Quantitative Spectral and Physicochemical Data
The following table summarizes the key quantitative properties of Cy5.5 azide, with data

compiled from various suppliers to provide a comparative overview.

Property
Value (Non-
sulfonated)

Value
(Sulfonated/Water-
Soluble)

References

Excitation Maximum

(λex)
~675 - 684 nm ~673 - 678 nm [9][10][11][12]

Emission Maximum

(λem)
~694 - 710 nm ~694 - 707 nm [9][10][11][12]

Molar Extinction

Coefficient

~190,000 - 250,000

M⁻¹cm⁻¹
~190,000 M⁻¹cm⁻¹ [1][9][10]

Fluorescence

Quantum Yield (Φ)
~0.2 - 0.28 Not specified [9][10][12]

Solubility

Soluble in organic

solvents (DMSO,

DMF); poorly soluble

in water

High water solubility [7][8][9]

Core Application: Bioorthogonal Labeling via Click
Chemistry
The primary application of Cy5.5 azide is the fluorescent labeling of biomolecules through click

chemistry. This powerful and versatile chemical reaction allows for the specific and efficient

covalent conjugation of the dye to a target molecule. The azide group on Cy5.5 reacts with a

complementary alkyne-functionalized biomolecule to form a stable triazole linkage.[13] This

bioorthogonal reaction does not interfere with native biological processes, enabling the precise

labeling of molecules in complex biological systems, including living cells.[11]
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There are two main types of click chemistry reactions utilized with Cy5.5 azide:

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction requires a copper(I)

catalyst to proceed efficiently and is commonly used for labeling proteins, nucleic acids, and

other biomolecules that have been modified to contain a terminal alkyne.[1][13][14]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry

reaction that utilizes a strained cyclooctyne (e.g., DBCO) instead of a terminal alkyne. The

inherent ring strain of the cyclooctyne allows the reaction to proceed rapidly without the need

for a cytotoxic copper catalyst, making it ideal for labeling molecules in living cells and

organisms.[1][3][15]

The following diagram illustrates the general workflow for labeling a target protein with Cy5.5
azide using either CuAAC or SPAAC.
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General workflow for labeling biomolecules with Cy5.5 azide via click chemistry.

Key Research Applications and Experimental
Protocols
Cy5.5 azide is employed in a wide range of research applications, from cellular imaging to in

vivo tracking of molecules and cells.

In Vitro Protein Labeling
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Application: Fluorescently labeling purified proteins for use in immunoassays, fluorescence

microscopy, and other biochemical assays.

Experimental Protocol (CuAAC):

Preparation of Reagents:

Dissolve the alkyne-modified protein in an appropriate buffer (e.g., phosphate-buffered

saline, PBS).

Prepare a 10 mM stock solution of Cy5.5 azide in DMSO.[13]

Prepare a 50 mM stock solution of copper(II) sulfate (CuSO₄) in water.

Prepare a stock solution of a copper ligand (e.g., THPTA) to protect the protein from

copper-induced damage.

Freshly prepare a 300 mM solution of a reducing agent, such as sodium ascorbate, in

water.[13]

Reaction Setup:

In a microcentrifuge tube, combine the alkyne-modified protein and Cy5.5 azide. A 2- to

10-fold molar excess of the azide over the protein is a common starting point.[13]

Add the copper(II) sulfate and ligand. A final copper concentration of 50-100 µM is often

sufficient.[13]

Initiate the reaction by adding the sodium ascorbate solution to a final concentration of 1-5

mM.[13]

Incubation:

Incubate the reaction mixture at room temperature for 30-60 minutes, protected from light.

[11]

Purification:
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Remove unreacted dye and catalyst components by purifying the labeled protein using a

suitable method, such as size-exclusion chromatography (e.g., a desalting column).[13]

Analysis:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm (for the protein) and ~678 nm (for Cy5.5).[13]

In Vivo Imaging and Cell Tracking
Application: Non-invasively monitoring the biodistribution and target engagement of labeled

molecules or the migration and fate of labeled cells in living animals.[5][15]

Experimental Protocol (SPAAC for Cell Tracking):

This protocol involves a two-step process: metabolic labeling of cells with an azido-sugar,

followed by the copper-free click reaction with a DBCO-functionalized Cy5.5 dye.

Metabolic Labeling of Cells:

Culture the cells of interest in a medium containing an azido-sugar (e.g., Ac4ManNAz) for

1-3 days. This will incorporate azide groups onto the cell surface glycans.[15]

Wash the cells thoroughly with PBS to remove any unincorporated azido-sugar.[15]

Fluorescent Labeling with Cy5.5-DBCO:

React the azide-labeled cells with a DBCO-functionalized Cy5.5 dye in a serum-free

medium.

Incubate for 30-60 minutes at 37°C.

Wash the cells multiple times with PBS to remove the unreacted dye.

In Vivo Administration and Imaging:

Resuspend the labeled cells in a sterile buffer and administer them to the animal model

(e.g., via intravenous injection).
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At various time points, anesthetize the animal and acquire fluorescence images using an

in vivo imaging system with appropriate excitation and emission filters for Cy5.5.[15]

Analyze the images to track the location and intensity of the fluorescent signal, which

corresponds to the labeled cells.[15]

The following diagram illustrates a pre-targeting strategy for in vivo tumor imaging, a common

application of Cy5.5 azide.

Step 1: Targeting Moiety Administration

Step 2: Clearing of Unbound Antibody

Step 3: Cy5.5 Azide Administration

Step 4: Imaging

Alkyne- or DBCO-Modified
Targeting Antibody

Tumor Cells

Systemic Circulation
and Accumulation at Tumor Site

Unbound Antibody Cleared
from Circulation

Bioorthogonal
Click Reaction

Cy5.5 Azide

Systemic
Administration

In Vivo Fluorescence
Imaging of Tumor

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Cell_Tracking_Using_Sulfo_Cy5_5_Azide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Cell_Tracking_Using_Sulfo_Cy5_5_Azide.pdf
https://www.benchchem.com/product/b14094845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14094845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Pre-targeting workflow for in vivo tumor imaging using Cy5.5 azide.

Conclusion
Cy5.5 azide is a versatile and powerful near-infrared fluorescent probe with broad applications

in biological research and drug development. Its ability to be efficiently and specifically

conjugated to biomolecules via click chemistry makes it an invaluable tool for a wide range of

studies, from fundamental cell biology to preclinical in vivo imaging. The choice between the

sulfonated and non-sulfonated versions allows researchers to select the optimal probe based

on the specific requirements of their experimental system. By understanding the core

properties and employing the detailed protocols outlined in this guide, researchers can

effectively leverage the capabilities of Cy5.5 azide to advance their scientific discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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